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Compound of Interest

Compound Name: AG14361

Cat. No.: B1684201 Get Quote

Introduction

AG14361 is a potent and selective inhibitor of poly(ADP-ribose) polymerase 1 (PARP-1), a key

enzyme in the base excision repair (BER) pathway responsible for repairing DNA single-strand

breaks (SSBs).[1][2] By inhibiting PARP-1, AG14361 enhances the efficacy of DNA-damaging

agents like chemotherapy (e.g., temozolomide, topoisomerase I poisons) and radiation therapy.

[3][4] This phenomenon, known as synthetic lethality, is particularly effective in cancer cells with

deficiencies in other DNA repair pathways, such as homologous recombination (HR) due to

BRCA1/2 mutations.[1] Proper preparation of AG14361 stock solutions is critical for obtaining

accurate and reproducible experimental results. These application notes provide detailed

protocols for the preparation, storage, and use of AG14361 for both in vitro and in vivo studies.

Quantitative Data Summary
A summary of the key chemical and biological properties of AG14361 is presented below.
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Property Value

Molecular Weight 320.39 g/mol [5]

Molecular Formula C₁₉H₂₀N₄O[5]

CAS Number 328543-09-5[5]

Solubility

DMSO: up to 51 mg/mL (159.18 mM)[5] Ethanol:

up to 21 mg/mL[5] DMF: 10 mg/mL[6] PBS (pH

7.2): 0.1 mg/mL[6] Water: Insoluble[5]

Storage (Powder) 3 years at -20°C[5]

Storage (Stock Solution)
1 year at -80°C in solvent 1 month at -20°C in

solvent[5]

Inhibitory Potency

Kᵢ (PARP-1): <5 nM[5][7] IC₅₀ (permeabilized

SW620 cells): 29 nM[5][8] IC₅₀ (intact SW620

cells): 14 nM[5][8]

Growth Inhibition
GI₅₀ (LoVo cells): 11.2 µM[5][8] GI₅₀ (A549

cells): 14 µM[8] GI₅₀ (SW620 cells): 20 µM[8]

Effective Concentration

In Vitro (for sensitization): 0.4 µM is commonly

used to inhibit PARP-1 activity without causing

direct cytotoxicity.[5][9] In Vivo (mouse

xenografts): 5 to 15 mg/kg via intraperitoneal

injection.[5][8]

Experimental Protocols
Protocol 1: Preparation of High-Concentration AG14361
Stock Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution in DMSO, which is suitable

for most cell-based assays.

Materials:

AG14361 powder
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Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Pre-warm AG14361: Allow the vial of AG14361 powder to equilibrate to room temperature

before opening to prevent condensation.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

AG14361 needed:

Mass (mg) = Volume (L) × Concentration (mol/L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

Mass (mg) = 0.001 L × 0.010 mol/L × 320.39 g/mol × 1000 mg/g = 3.204 mg

Dissolution: Carefully weigh 3.204 mg of AG14361 powder and add it to a sterile tube. Add 1

mL of fresh DMSO. Using moisture-absorbing DMSO can reduce solubility.[5]

Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if precipitation occurs.[8]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile cryovials. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[5]

Storage: Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for

shorter-term use (up to 1 month).[5][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
Procedure:
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Thaw Stock: Thaw a single aliquot of the 10 mM AG14361 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment (e.g., 0.4 µM for sensitization studies).[5]

[9]

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is kept low, typically ≤0.1%, to avoid solvent-induced cytotoxicity.[8]

Application: Add the final working solutions to your cell cultures. For sensitization

experiments, AG14361 is often added 30 minutes before treatment with a DNA-damaging

agent.[5]

Visualizations
AG14361 Mechanism of Action: PARP Inhibition and
Synthetic Lethality
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Preparation of Working Solution

Start: AG14361 Powder

1. Weigh 3.2 mg AG14361

2. Dissolve in 1 mL fresh DMSO

3. Vortex until clear

Result: 10 mM Stock Solution

4. Aliquot into single-use tubes

5. Store at -80°C

6. Thaw one aliquot

For Experiment

7. Serially dilute in culture medium
to desired concentration (e.g., 0.4 µM)

8. Add to cells in 96-well plate

Experiment Ready

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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